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Compound of Interest

Compound Name: Leflunomide-d4

Cat. No.: B562920

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling potent compounds like Leflunomide-d4. This guide
provides essential, immediate safety and logistical information, including operational and
disposal plans, to foster a secure research environment. By adhering to these procedural, step-
by-step instructions, you can mitigate risks and handle this compound with confidence.

Leflunomide, an immunosuppressive drug, is classified as a hazardous substance. The
deuterated form, Leflunomide-d4, should be handled with the same level of caution. The
primary routes of exposure are ingestion, inhalation of dust, and skin or eye contact.[1][2] It is
crucial to prevent exposure, as Leflunomide may cause fetal harm and has been associated
with hepatotoxicity.[1][3]

Hazard Identification and Safety Data

Understanding the hazards associated with Leflunomide-d4 is the first step toward safe
handling. The following table summarizes key safety information.
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Hazard Classification

Description

Acute Oral Toxicity

Toxic if swallowed.[4]

Skin Irritation

Causes skin irritation.[4]

Eye Irritation

Causes serious eye irritation.[4]

Respiratory Irritation

May cause respiratory irritation.[4]

Reproductive Toxicity

May cause fetal harm.[1][3]

Target Organ Toxicity

Can cause damage to the liver through

prolonged or repeated exposure.[1]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is your primary defense against exposure to

Leflunomide-d4. The following PPE is mandatory when handling this compound.

PPE Category

Specification

Hand Protection

Impervious gloves (e.g., nitrile, neoprene, or
butyl rubber) are required.[5] Double gloving is
recommended, especially when the integrity of

the compound may be compromised.[1]

Eye and Face Protection

Safety goggles or a face shield should be worn

to protect against dust or splashes.[5]

Body Protection

A lab coat or a disposable gown should be worn.
[1][5] For larger spills, a hooded full impervious

suit is recommended.[5]

Respiratory Protection

A NIOSH-approved respirator with a particulate
filter is necessary if handling outside of a

ventilated enclosure or if dust is generated.[5][6]

Handling and Disposal Workflow
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The following diagram illustrates the standard workflow for safely handling and disposing of
Leflunomide-d4 in a laboratory setting.

Preparation

Review SDS

Don PPE

Work in Ventilated Enclosure

i’roceed

Weigh and Prepare Solution

Cleanup & Disposal

Decontaminate Work Area

Dispose of Waste

Doff PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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